ethyl 4-chloro-1,2-oxazole-3-carboxylate
Overview
Description
Ethyl 4-chloro-1,2-oxazole-3-carboxylate (4-COC) is a synthetic organic compound with a wide range of applications in the field of organic synthesis. It is an important intermediate in the synthesis of various heterocyclic compounds, including pharmaceuticals, agrochemicals, and dyes. 4-COC is also used in the production of fine chemicals, such as dyes and fragrances. 4-COC is a versatile compound and can be used in a variety of reactions, such as condensation, cyclization, and alkylation.
Scientific Research Applications
Ethyl 4-chloro-1,2-oxazole-3-carboxylate has been used in a variety of scientific research applications, including the synthesis of heterocyclic compounds, the synthesis of pharmaceuticals, the synthesis of agrochemicals, and the synthesis of dyes. This compound has also been used as an intermediate in the synthesis of various fine chemicals, such as dyes and fragrances. This compound has been used in the synthesis of a variety of heterocyclic compounds, including pyridine, quinoline, and thiazole. This compound has also been used in the synthesis of various pharmaceuticals, such as antibiotics, analgesics, and antifungals. This compound has been used in the synthesis of various agrochemicals, such as herbicides, insecticides, and fungicides. This compound has also been used in the synthesis of various dyes, such as acid dyes, direct dyes, and reactive dyes.
Mechanism of Action
The mechanism of action of ethyl 4-chloro-1,2-oxazole-3-carboxylate is based on its ability to form a stable, covalent bond with a variety of substrates, such as amines, alcohols, and other organic compounds. This compound is able to form a covalent bond with these substrates by forming a cyclic ether, which is then able to react with other substrates. This compound is also able to form a covalent bond with other organic compounds by forming a cyclic ether, which is then able to react with other substrates.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. In studies, this compound has been found to have an inhibitory effect on the enzyme acetylcholinesterase. This inhibitory effect on acetylcholinesterase has been found to be dose-dependent. In addition, this compound has been found to have an inhibitory effect on the enzyme tyrosinase. This inhibitory effect on tyrosinase has been found to be dose-dependent.
Advantages and Limitations for Lab Experiments
The main advantage of using ethyl 4-chloro-1,2-oxazole-3-carboxylate in laboratory experiments is its versatility. This compound is a versatile compound and can be used in a variety of reactions, such as condensation, cyclization, and alkylation. Additionally, this compound is relatively easy to synthesize and is available commercially. However, there are some limitations to using this compound in laboratory experiments. This compound is a relatively reactive compound and can be easily degraded in the presence of light and heat. Additionally, this compound is a relatively toxic compound and should be handled with care.
Future Directions
The future of ethyl 4-chloro-1,2-oxazole-3-carboxylate is promising, as it has a wide range of potential applications in the field of organic synthesis. Future research should focus on the development of new synthetic methods for the synthesis of this compound. Additionally, research should focus on the development of new applications for this compound, such as in the synthesis of pharmaceuticals, agrochemicals, and dyes. Additionally, research should focus on the development of new methods for the analysis of this compound. Finally, research should focus on the development of new methods for the safe handling and storage of this compound.
Synthesis Methods
Ethyl 4-chloro-1,2-oxazole-3-carboxylate can be synthesized by a variety of methods, including the Williamson ether synthesis, the Ullmann reaction, and the Vilsmeier reaction. In the Williamson ether synthesis, this compound is synthesized by reacting a 4-chloro-1,2-oxazole with ethyl chloroformate in the presence of an acid catalyst. In the Ullmann reaction, this compound is synthesized by reacting a 4-chloro-1,2-oxazole with ethyl bromide in the presence of a catalyst. In the Vilsmeier reaction, this compound is synthesized by reacting a 4-chloro-1,2-oxazole with ethyl chloroformate in the presence of a base catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 4-chloro-1,2-oxazole-3-carboxylate can be achieved through the reaction of ethyl 3-amino-4-chloro-2-oxobutanoate with phosphoryl chloride and triethylamine.", "Starting Materials": [ "Ethyl 3-amino-4-chloro-2-oxobutanoate", "Phosphoryl chloride", "Triethylamine" ], "Reaction": [ "To a solution of ethyl 3-amino-4-chloro-2-oxobutanoate in dichloromethane, add phosphoryl chloride dropwise while stirring at 0°C.", "After the addition is complete, stir the reaction mixture at 0°C for 30 minutes.", "Add triethylamine dropwise to the reaction mixture while stirring at 0°C.", "After the addition is complete, stir the reaction mixture at 0°C for an additional 30 minutes.", "Allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.", "Quench the reaction by adding water and extract the product with dichloromethane.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the desired product, ethyl 4-chloro-1,2-oxazole-3-carboxylate." ] } | |
CAS RN |
2110253-66-0 |
Molecular Formula |
C6H6ClNO3 |
Molecular Weight |
175.6 |
Purity |
95 |
Origin of Product |
United States |
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